Cas no 2680790-00-3 (benzyl N-(3-oxocyclopentyl)methylcarbamate)

• Product Name: benzyl N-(3-oxocyclopentyl)methylcarbamate
• CAS No: 2680790-00-3
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5648649
• PubChem ID: 165907166
• Update Time: 2025-06-13

benzyl N-(3-oxocyclopentyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28278136
• 2680790-00-3
• benzyl N-[(3-oxocyclopentyl)methyl]carbamate
• benzyl N-(3-oxocyclopentyl)methylcarbamate

• Inchi： 1S/C14H17NO3/c16-13-7-6-12(8-13)9-15-14(17)18-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,15,17)
• InChI Key： ZHSUZHBKVTZQBX-UHFFFAOYSA-N
• SMILES： O=C1CCC(CNC(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(3-oxocyclopentyl)methylcarbamate

Recent Advances in the Study of Benzyl N-(3-oxocyclopentyl)methylcarbamate (CAS: 2680790-00-3) in Chemical Biology and Pharmaceutical Research

Benzyl N-(3-oxocyclopentyl)methylcarbamate (CAS: 2680790-00-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its relevance in contemporary scientific investigations.

The synthesis of benzyl N-(3-oxocyclopentyl)methylcarbamate has been optimized through novel catalytic methods, enabling higher yields and improved purity. Researchers have employed advanced techniques such as asymmetric catalysis and green chemistry approaches to enhance the efficiency of its production. These advancements not only facilitate large-scale manufacturing but also reduce environmental impact, aligning with the principles of sustainable chemistry.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that benzyl N-(3-oxocyclopentyl)methylcarbamate exhibits promising pharmacological properties. Specifically, it has shown inhibitory effects on key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Moreover, its ability to modulate specific protein-protein interactions has sparked interest in its use as a chemical probe for studying cellular signaling mechanisms.

Mechanistic studies have revealed that benzyl N-(3-oxocyclopentyl)methylcarbamate interacts with biological targets through a unique binding mode, characterized by hydrogen bonding and hydrophobic interactions. Structural-activity relationship (SAR) analyses have identified critical functional groups responsible for its bioactivity, providing a foundation for further molecular optimization. These findings are particularly relevant for the design of next-generation therapeutics with improved efficacy and selectivity.

From a pharmaceutical perspective, the compound's pharmacokinetic properties have been investigated in preclinical models. Results indicate favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing potential off-target effects. Ongoing research aims to address these limitations through formulation strategies and structural modifications.

The potential therapeutic applications of benzyl N-(3-oxocyclopentyl)methylcarbamate extend beyond inflammation modulation. Recent exploratory studies have suggested its utility in neurological disorders and certain types of cancer, although these findings require further validation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these possibilities through comprehensive clinical trials.

In conclusion, benzyl N-(3-oxocyclopentyl)methylcarbamate (CAS: 2680790-00-3) represents a versatile compound with significant potential in chemical biology and drug discovery. The latest research underscores its value as both a therapeutic candidate and a tool for fundamental biological studies. As investigations continue, this compound may pave the way for novel treatment strategies across multiple disease areas, making it a focal point of contemporary pharmaceutical research.